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Compound of Interest

Compound Name: Lansoprazole Sulfide-13C6

Cat. No.: B15555585 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Lansoprazole Sulfide-13C6, including operational and disposal plans.

Adherence to these procedural steps is critical for maintaining operational safety and regulatory

compliance.

Immediate Safety and Handling Precautions
Lansoprazole Sulfide-13C6 and related compounds can cause skin and serious eye irritation,

and may also lead to respiratory irritation.[1][2] Therefore, the use of appropriate personal

protective equipment (PPE) is mandatory at all times when handling this compound.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following equipment should be

worn when handling Lansoprazole Sulfide-13C6:
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[2]

Skin Protection Gloves Nitrile or latex gloves.[3]

Protective Clothing

Long-sleeved, fire/flame

resistant, and impervious

clothing. A chemical-resistant

apron is also recommended.[2]

[3]

Respiratory Protection Dust Mask / Respirator

An effective dust mask should

be used.[3] If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator is required.[2]

Hazard Identification and First Aid
It is crucial to be aware of the potential hazards and the appropriate first-aid measures.
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Hazard Precautionary Statement First-Aid Measures

Skin Irritation
P264: Wash hands thoroughly

after handling.[2]

P302+P352: IF ON SKIN:

Wash with plenty of water.[2] If

irritation occurs, get medical

help.[2]

Eye Irritation P280: Wear eye protection.[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Respiratory Irritation

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[2] Get medical help

if you feel unwell.[2]

Ingestion

P270: Do not eat, drink or

smoke when using this

product.

Rinse mouth with water. Do not

induce vomiting. Call a doctor

or Poison Control Center

immediately.[2]

Operational Plan: Safe Handling and Storage
Protocol
A systematic approach to handling and storage is essential to minimize risk.

Engineering Controls
Ventilation: Use only in a well-ventilated area.[2][4] Local exhaust ventilation is

recommended to keep airborne levels below exposure limits.[3]

Safety Stations: Emergency eye wash fountains and safety showers should be readily

accessible in the immediate vicinity of any potential exposure.[4]
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Handling Procedures
Preparation: Before handling, ensure all necessary PPE is correctly worn and that the work

area is clean and well-ventilated.

Dispensing: Avoid the formation of dust and aerosols.[3]

Post-Handling: Wash hands and any exposed skin thoroughly with mild soap and water after

handling, before breaks, and at the end of the workday.[3][4] Contaminated work clothing

should not be allowed out of the workplace and should be washed before reuse.[2][4]

Storage Conditions
Store Lansoprazole Sulfide-13C6 in a tightly closed container in a dry, cool, and well-

ventilated place.[2][3] Protect from light and sources of ignition.[3][4]

Parameter Value

Storage Temperature
Room temperature or as specified on the

product label.[4]

Incompatible Materials Strong acids and strong bases.[4]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

On-Site Disposal Protocol
If a certified drug take-back program is not available, follow this on-site disposal procedure:[1]

Render Unusable: Mix the compound with an unpalatable substance such as used coffee

grounds, dirt, or cat litter.[1] A small amount of water or rubbing alcohol can be added to

dissolve the medication.[1]

Contain and Seal: Place the mixture into a sealable plastic bag or another sealed container

to prevent leakage.[1]

Final Disposal: Dispose of the sealed container in the regular trash.
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Important: Never dispose of Lansoprazole compounds down the sink or toilet to avoid

contamination of water supplies.[1] For bulk quantities, incineration by a licensed waste

disposal company is the recommended method.[1]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and procedural flow for safely handling

and disposing of Lansoprazole Sulfide-13C6.
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Safe Handling and Disposal Workflow for Lansoprazole Sulfide-13C6

Start: Handling Lansoprazole
Sulfide-13C6

Step 1: Verify and
Wear Appropriate PPE

Step 2: Ensure Engineering
Controls are Active

(Ventilation, Safety Stations)

Step 3: Safe Handling
(Avoid Dust, No Eating/Drinking)

Step 4: Proper Storage
(Cool, Dry, Ventilated, Light-Protected) Accidental Spill?

End of Use

Disposal Required?

Certified Drug Take-Back
Program Available?

Yes

End

No

No

Follow Spill Cleanup Protocol
(Evacuate, Ventilate, Use PPE,

Contain and Collect)

Yes

Dispose via
Take-Back Program

Yes

Follow On-Site
Disposal Protocol
(Mix, Seal, Trash)

No

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lansoprazole Sulfide-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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